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Cochinchinenin Cochinchinenin
Brand Name: Vulcanchem
CAS No.: 400603-95-4
VCID: VC0150029
InChI: InChI=1S/C31H30O7/c1-38-31-17-25(34)13-6-21(31)7-14-26(19-2-9-23(32)10-3-19)27-16-22(29(36)18-30(27)37)8-15-28(35)20-4-11-24(33)12-5-20/h2-6,9-13,16-18,26,32-34,36-37H,7-8,14-15H2,1H3
SMILES: COC1=C(C=CC(=C1)O)CCC(C2=CC=C(C=C2)O)C3=C(C=C(C(=C3)CCC(=O)C4=CC=C(C=C4)O)O)O
Molecular Formula: C31H30O7
Molecular Weight: 514.6 g/mol

Cochinchinenin

CAS No.: 400603-95-4

Reference Standards

VCID: VC0150029

Molecular Formula: C31H30O7

Molecular Weight: 514.6 g/mol

Cochinchinenin - 400603-95-4

CAS No. 400603-95-4
Product Name Cochinchinenin
Molecular Formula C31H30O7
Molecular Weight 514.6 g/mol
IUPAC Name 3-[2,4-dihydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)propyl]phenyl]-1-(4-hydroxyphenyl)propan-1-one
Standard InChI InChI=1S/C31H30O7/c1-38-31-17-25(34)13-6-21(31)7-14-26(19-2-9-23(32)10-3-19)27-16-22(29(36)18-30(27)37)8-15-28(35)20-4-11-24(33)12-5-20/h2-6,9-13,16-18,26,32-34,36-37H,7-8,14-15H2,1H3
Standard InChIKey SFIYEXDIBBOYMW-UHFFFAOYSA-N
SMILES COC1=C(C=CC(=C1)O)CCC(C2=CC=C(C=C2)O)C3=C(C=C(C(=C3)CCC(=O)C4=CC=C(C=C4)O)O)O
Canonical SMILES COC1=C(C=CC(=C1)O)CCC(C2=CC=C(C=C2)O)C3=C(C=C(C(=C3)CCC(=O)C4=CC=C(C=C4)O)O)O
Synonyms cochinchinenin
PubChem Compound 5315988
Last Modified Nov 11 2021
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